Cas no 1246187-60-9 (benzyl N-(3-bromo-4-methylphenyl)carbamate)

• Product Name: benzyl N-(3-bromo-4-methylphenyl)carbamate
• CAS No: 1246187-60-9
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 6252252
• PubChem ID: 130156936
• Update Time: 2025-05-20

benzyl N-(3-bromo-4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-bromo-4-methylphenyl)carbamate
• EN300-7266278
• 1246187-60-9

• Inchi： 1S/C15H14BrNO2/c1-11-7-8-13(9-14(11)16)17-15(18)19-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： ZTXOIHCJQXTICN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.02079g/mol
• Monoisotopic Mass: 319.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-bromo-4-methylphenyl)carbamate

Introduction to Benzyl N-(3-bromo-4-methylphenyl)carbamate (CAS No. 1246187-60-9)

Benzyl N-(3-bromo-4-methylphenyl)carbamate, with the chemical formula C₁₄H₁₃BrN₂O₂ and CAS number 1246187-60-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Benzyl N-(3-bromo-4-methylphenyl)carbamate features a benzyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring. The presence of both bromine and methyl substituents on the phenyl ring enhances its reactivity, making it a versatile building block for medicinal chemists. The benzyl group, on the other hand, provides a stable and easily removable protecting group, facilitating various synthetic transformations.

In recent years, Benzyl N-(3-bromo-4-methylphenyl)carbamate has garnered attention due to its potential applications in the development of novel pharmaceuticals. Its structural features make it an excellent candidate for further derivatization, allowing chemists to explore new pharmacophores and optimize drug-like properties. The compound's ability to undergo selective modifications has been leveraged in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

One of the most compelling aspects of Benzyl N-(3-bromo-4-methylphenyl)carbamate is its role in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound as a key intermediate in the synthesis of inhibitors that block the activity of Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell signaling. BTK inhibitors have shown significant promise in treating chronic lymphocytic leukemia (CLL) and other B-cell malignancies. The brominated phenyl ring in Benzyl N-(3-bromo-4-methylphenyl)carbamate allows for further functionalization via cross-coupling reactions, enabling the construction of complex inhibitor structures with high specificity and potency.

The pharmaceutical industry has been increasingly interested in carbamate-based compounds due to their favorable pharmacokinetic properties. Carbamates are known for their stability under physiological conditions and their ability to interact with biological targets through hydrogen bonding. These characteristics make them ideal candidates for drug development. Benzyl N-(3-bromo-4-methylphenyl)carbamate, with its well-defined scaffold, offers a starting point for designing molecules that can modulate biological processes effectively.

Recent advancements in computational chemistry have further enhanced the utility of Benzyl N-(3-bromo-4-methylphenyl)carbamate. Molecular modeling studies have demonstrated that modifications to its structure can significantly alter its binding affinity to biological targets. By leveraging these insights, researchers can rationally design derivatives with improved therapeutic profiles. For example, computational screening has identified novel analogs of Benzyl N-(3-bromo-4-methylphenyl)carbamate that exhibit enhanced binding to protein kinases, leading to more potent and selective inhibitors.

The synthesis of Benzyl N-(3-bromo-4-methylphenyl)carbamate involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the bromination and methylation of a phenol derivative, followed by carbamate formation using an appropriate activating agent. The introduction of the benzyl group as a protecting group allows for subsequent functionalization without affecting other reactive sites. This stepwise approach underscores the compound's importance as a synthetic intermediate.

In conclusion, Benzyl N-(3-bromo-4-methylphenyl)carbamate (CAS No. 1246187-60-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it an invaluable tool for medicinal chemists. The growing body of research on this compound highlights its role in developing innovative therapeutics targeting various diseases, particularly cancer and inflammatory disorders. As our understanding of biological pathways continues to expand, compounds like Benzyl N-(3-bromo-4-methylphenyl)carbamate will remain at the forefront of drug discovery efforts.